Cas no 1517932-50-1 (2-5-amino-3-(5-iodothiophen-3-yl)-1H-pyrazol-1-ylethan-1-ol)

• Product Name: 2-5-amino-3-(5-iodothiophen-3-yl)-1H-pyrazol-1-ylethan-1-ol
• CAS No: 1517932-50-1
• MF: C₉H₁₀IN₃OS
• MW: 335.164672374725
• CID: 5920041
• PubChem ID: 79693242
• Update Time: 2025-06-08

2-5-amino-3-(5-iodothiophen-3-yl)-1H-pyrazol-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-ethanol, 5-amino-3-(5-iodo-3-thienyl)-
• 2-(5-Amino-3-(5-iodothiophen-3-yl)-1h-pyrazol-1-yl)ethan-1-ol
• 2-5-amino-3-(5-iodothiophen-3-yl)-1H-pyrazol-1-ylethan-1-ol
• EN300-1147838
• CS-0355498
• AKOS018250380
• 2-[5-amino-3-(5-iodothiophen-3-yl)-1H-pyrazol-1-yl]ethan-1-ol
• 1517932-50-1

• Inchi： 1S/C9H10IN3OS/c10-8-3-6(5-15-8)7-4-9(11)13(12-7)1-2-14/h3-5,14H,1-2,11H2
• InChI Key： PHDXFRCQNKCXGJ-UHFFFAOYSA-N
• SMILES： N1(CCO)C(N)=CC(C2C=C(I)SC=2)=N1

Computed Properties

• Exact Mass: 334.95893g/mol
• Monoisotopic Mass: 334.95893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• Density: 2.06±0.1 g/cm3(Predicted)
• Boiling Point: 481.7±45.0 °C(Predicted)
• pka: 14.37±0.10(Predicted)

Additional information on 2-5-amino-3-(5-iodothiophen-3-yl)-1H-pyrazol-1-ylethan-1-ol

Introduction to 2-5-amino-3-(5-iodothiophen-3-yl)-1H-pyrazol-1-ylethan-1-ol (CAS No. 1517932-50-1)

2-5-amino-3-(5-iodothiophen-3-yl)-1H-pyrazol-1-ylethan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1517932-50-1, belongs to a class of heterocyclic molecules that incorporate thiophene and pyrazole moieties, which are well-documented for their role in drug discovery and development. The presence of an amino group at the 2-position and a 5-iodothiophenyl substituent at the 3-position of the pyrazole ring introduces a high degree of chemical diversity, making it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The structural composition of 2-5-amino-3-(5-iodothiophen-3-yl)-1H-pyrazol-1-ylethan-1-ol positions it as a versatile intermediate in the synthesis of more complex molecules. The iodine atom at the 5-position of the thiophene ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of biaryl structures. These types of transformations are particularly relevant in the development of small-molecule inhibitors targeting various biological pathways, including those involved in cancer, inflammation, and neurodegenerative diseases.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced selectivity and reduced toxicity. The compound 2-5-amino-3-(5-iodothiophen-3-yl)-1H-pyrazol-1-ylethan-1-ol aligns with this trend by offering a scaffold that can be modified to explore different pharmacophoric profiles. For instance, modifications at the amino group or the thiophene ring can fine-tune the compound's solubility, bioavailability, and interaction with biological targets. This flexibility is crucial for optimizing drug-like properties and improving overall efficacy.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. Pyrazole derivatives are known to interact with enzymes such as kinases and phosphodiesterases, which play critical roles in cellular signaling. The introduction of a 5-halo-thiophene moiety may enhance binding affinity by introducing hydrophobic interactions and electronic effects that can be leveraged to design more potent inhibitors. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on targets relevant to metabolic disorders and oncogenesis.

The synthesis of 2-(5-amino)-3-(thiophen)-pyrazole analogs has been extensively studied due to their reported bioactivities. The compound 1517932_50_1 serves as a precursor for generating libraries of structurally diverse molecules that can be screened for biological activity. High-throughput screening (HTS) approaches combined with computational modeling have been employed to identify lead compounds with desirable pharmacological properties. The iodine substituent on the thiophene ring facilitates such screens by enabling rapid diversification through palladium-catalyzed reactions.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates from large chemical libraries. By leveraging predictive models trained on known bioactive compounds, researchers can prioritize targets like 2-(amino)-pyrazole-thiophene derivatives for further investigation. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods. The compound CAS no 1517932_50_1 exemplifies how computational tools can guide synthetic strategies toward high-value targets.

Recent advancements in biocatalysis have also opened new avenues for modifying 2-(amino)-pyrazole-thiophene derivatives. Enzymatic methods offer precise control over functionalization while minimizing unwanted side reactions, thereby improving yields and purity. For instance, transaminases have been used to introduce amino groups at specific positions, enabling the synthesis of enantiomerically pure compounds that exhibit enhanced pharmacological activity.

The role of thiophene-pyrazole hybrids in medicinal chemistry cannot be overstated. These molecules often exhibit dual functionality, allowing them to interact with multiple targets simultaneously. Such polypharmacicity is advantageous in treating complex diseases where multiple pathways are involved. The compound CAS no 1517932_50_1 is a prime example of how integrating different heterocyclic systems can lead to innovative therapeutic strategies.

Another exciting aspect is the potential application of this compound in photodynamic therapy (PDT). Thiophene derivatives are known for their ability to absorb light at specific wavelengths, generating reactive oxygen species that can damage malignant cells. By incorporating an amino group into the structure, researchers can modulate photophysical properties such as fluorescence lifetime and quantum yield, thereby optimizing PDT efficacy.

The development of novel synthetic methodologies remains crucial for expanding the chemical space accessible to medicinal chemists. Transition-metal-catalyzed reactions continue to be instrumental in constructing complex molecular architectures efficiently. For instance, copper-catalyzed coupling reactions have enabled the rapid assembly of thiophene-pyrazole scaffolds from commercially available starting materials like thiophenols and hydrazines.

In conclusion,1517932_50_1 represents a significant advancement in pharmaceutical chemistry due to its structural complexity and potential biological applications. Its unique combination of functional groups makes it an attractive scaffold for designing next-generation therapeutics targeting various diseases. As research progresses,thiophene-pyrazole hybrids will continue to play a pivotal role in drug discovery efforts worldwide.